Cas no 2694735-33-4 (methyl 8-oxo-7H,8H-pyrido2,3-dpyridazine-3-carboxylate)

• Product Name: methyl 8-oxo-7H,8H-pyrido2,3-dpyridazine-3-carboxylate
• CAS No: 2694735-33-4
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• MDL: MFCD34475072
• CID: 5627960
• PubChem ID: 165947236
• Update Time: 2025-10-28

methyl 8-oxo-7H,8H-pyrido2,3-dpyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28336996
• 2694735-33-4
• methyl 8-oxo-7H,8H-pyrido[2,3-d]pyridazine-3-carboxylate
• Z5039399222
• methyl 8-oxo-7H,8H-pyrido2,3-dpyridazine-3-carboxylate

• MDL： MFCD34475072
• Inchi： 1S/C9H7N3O3/c1-15-9(14)6-2-5-4-11-12-8(13)7(5)10-3-6/h2-4H,1H3,(H,12,13)
• InChI Key： UZNGMNVCYZOCJE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C2C(NN=CC2=C1)=O)=O

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 8-oxo-7H,8H-pyrido2,3-dpyridazine-3-carboxylate

Introduction to Methyl 8-oxo-7H,8H-pyrido[2,3-d]pyridazine-3-carboxylate (CAS No. 2694735-33-4)

Methyl 8-oxo-7H,8H-pyrido[2,3-d]pyridazine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2694735-33-4, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound belongs to the pyrido[2,3-d]pyridazine class, a scaffold that has been extensively studied for its pharmacological relevance.

The molecular structure of methyl 8-oxo-7H,8H-pyrido[2,3-d]pyridazine-3-carboxylate features a fused ring system consisting of two pyridazine rings connected at the 2 and 3 positions. This configuration contributes to its distinct electronic and steric properties, making it a versatile candidate for further chemical modifications and biological evaluations. The presence of an ester group at the 3-position enhances its reactivity, allowing for diverse synthetic pathways and functionalization strategies.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrido[2,3-d]pyridazine derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, the 8-oxo moiety within the molecule is known to influence its binding affinity and pharmacokinetic behavior. This has prompted researchers to explore its potential as a lead compound for drug discovery programs targeting neurological and cardiovascular diseases.

One of the most compelling aspects of methyl 8-oxo-7H,8H-pyrido[2,3-d]pyridazine-3-carboxylate is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects while also offering new chemical entities for further optimization. Recent studies have demonstrated that derivatives of this class can modulate enzyme activity and receptor binding, making them attractive candidates for developing new treatments.

The synthesis of methyl 8-oxo-7H,8H-pyrido[2,3-d]pyridazine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include cyclization reactions to form the pyrido[2,3-d]pyridazine core, followed by functional group transformations such as esterification. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methodologies align with contemporary trends in synthetic organic chemistry aimed at improving efficiency and sustainability.

From a biological perspective, the< strong> 8-oxo group plays a crucial role in determining the compound's interactions with biological targets. This moiety has been shown to influence both binding affinity and metabolic stability. Preclinical data suggest that derivatives of this class can exhibit potent activity against enzymes involved in disease pathways such as inflammation and oxidative stress. These findings have spurred further investigation into the pharmacological profile of methyl 8-oxo-7H,8H-pyrido[2,3-d]pyridazine-3-carboxylate and its potential therapeutic applications.

The chemical diversity inherent in pyrido[2,3-d]pyridazine derivatives allows for extensive structural modifications without compromising their core pharmacophore. This flexibility has enabled researchers to develop libraries of compounds for high-throughput screening (HTS) campaigns. Such approaches have been instrumental in identifying novel lead compounds with improved pharmacological properties. The use of computational modeling techniques has further accelerated this process by predicting binding interactions and optimizing molecular design.

In conclusion, methyl 8-oxo-7H,8H-pyrido[2,3-d]pyridazine-3-carboxylate represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis involves sophisticated organic chemistry techniques that highlight the advancements in synthetic methodologies. Ongoing studies continue to explore its pharmacological potential and optimize its chemical structure for therapeutic applications. As research progresses, this compound is expected to contribute significantly to the development of new treatments for various diseases.